Cas no 112929-87-0 (4-(chloromethyl)naphthalene-1-carbonitrile)
112929-87-0 structure
Product Name:4-(chloromethyl)naphthalene-1-carbonitrile
CAS No:112929-87-0
MF:C12H8ClN
MW:201.651621818542
MDL:MFCD18413762
CID:2880638
PubChem ID:85542129
Update Time:2023-11-24
4-(chloromethyl)naphthalene-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- chloro-(4-cyano-1-naphthyl)methane
- 4-(chloromethyl)naphthalene-1-carbonitrile
- 4-(Chloromethyl)-1-naphthonitrile
- 1-(Chloromethyl)-4-cyanonaphthalene
-
- MDL: MFCD18413762
- Inchi: 1S/C12H8ClN/c13-7-9-5-6-10(8-14)12-4-2-1-3-11(9)12/h1-6H,7H2
- InChI Key: VZDJWIIALQYVQU-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(C#N)=C2C=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 242
- XLogP3: 3.3
- Topological Polar Surface Area: 23.8
4-(chloromethyl)naphthalene-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219002007-250mg |
1-(Chloromethyl)-4-cyanonaphthalene |
112929-87-0 | 98% | 250mg |
$646.00 | 2023-09-04 | |
| Alichem | A219002007-500mg |
1-(Chloromethyl)-4-cyanonaphthalene |
112929-87-0 | 98% | 500mg |
$940.80 | 2023-09-04 | |
| Alichem | A219002007-1g |
1-(Chloromethyl)-4-cyanonaphthalene |
112929-87-0 | 98% | 1g |
$1617.60 | 2023-09-04 | |
| Enamine | EN300-2007591-0.05g |
4-(chloromethyl)naphthalene-1-carbonitrile |
112929-87-0 | 95% | 0.05g |
$226.0 | 2023-09-16 | |
| Enamine | EN300-2007591-0.1g |
4-(chloromethyl)naphthalene-1-carbonitrile |
112929-87-0 | 95% | 0.1g |
$337.0 | 2023-09-16 | |
| Enamine | EN300-2007591-0.25g |
4-(chloromethyl)naphthalene-1-carbonitrile |
112929-87-0 | 95% | 0.25g |
$481.0 | 2023-09-16 | |
| Enamine | EN300-2007591-0.5g |
4-(chloromethyl)naphthalene-1-carbonitrile |
112929-87-0 | 95% | 0.5g |
$758.0 | 2023-09-16 | |
| Enamine | EN300-2007591-1.0g |
4-(chloromethyl)naphthalene-1-carbonitrile |
112929-87-0 | 95% | 1.0g |
$971.0 | 2023-07-10 | |
| Enamine | EN300-2007591-2.5g |
4-(chloromethyl)naphthalene-1-carbonitrile |
112929-87-0 | 95% | 2.5g |
$1903.0 | 2023-09-16 | |
| Enamine | EN300-2007591-5.0g |
4-(chloromethyl)naphthalene-1-carbonitrile |
112929-87-0 | 95% | 5.0g |
$2816.0 | 2023-07-10 |
4-(chloromethyl)naphthalene-1-carbonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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